Cas no 1805183-28-1 (Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate)

Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate is a specialized pyridine derivative with a unique substitution pattern, combining cyano, difluoromethyl, nitro, and ester functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its versatile reactivity, particularly as a building block for heterocyclic synthesis. The presence of electron-withdrawing groups (cyano, nitro) enhances its utility in nucleophilic substitution and cyclization reactions, while the difluoromethyl moiety may contribute to metabolic stability in bioactive molecules. The ester group offers further derivatization potential. Its structural features make it valuable for designing novel compounds with potential applications in medicinal chemistry or crop protection.
Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate structure
1805183-28-1 structure
Product Name:Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate
CAS No:1805183-28-1
MF:C10H7F2N3O4
MW:271.177088975906
CID:4806742
Update Time:2025-08-02

Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate
    • Inchi: 1S/C10H7F2N3O4/c1-19-7(16)2-5-4-14-6(3-13)8(10(11)12)9(5)15(17)18/h4,10H,2H2,1H3
    • InChI Key: KTBSBQDJGFKINU-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C#N)N=CC(CC(=O)OC)=C1[N+](=O)[O-])F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 403
  • XLogP3: 1.1
  • Topological Polar Surface Area: 109

Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029039183-250mg
Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate
1805183-28-1 95%
250mg
$1,078.00 2022-04-01
Alichem
A029039183-500mg
Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate
1805183-28-1 95%
500mg
$1,802.95 2022-04-01
Alichem
A029039183-1g
Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate
1805183-28-1 95%
1g
$3,039.75 2022-04-01

Additional information on Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate

Comprehensive Overview of Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate (CAS No. 1805183-28-1)

Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate (CAS No. 1805183-28-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique pyridine backbone and functional groups such as cyano, difluoromethyl, and nitro, offers a versatile platform for synthesizing novel derivatives with potential applications in drug discovery and crop protection.

In recent years, the demand for nitropyridine derivatives has surged due to their role in developing small-molecule inhibitors and biologically active compounds. Researchers are particularly interested in the difluoromethyl group, which is known to enhance metabolic stability and bioavailability in drug candidates. The cyano and nitro groups further contribute to the compound's reactivity, making it a valuable intermediate in multi-step organic synthesis.

The synthesis of Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate involves sophisticated techniques such as nucleophilic substitution and catalytic fluorination. These methods are often discussed in academic forums and industry conferences, reflecting the compound's relevance in modern green chemistry initiatives. With growing emphasis on sustainable synthesis, this compound aligns with the global push for eco-friendly chemical processes.

From an industrial perspective, CAS No. 1805183-28-1 is frequently explored for its potential in crop protection agents. The nitropyridine moiety is a key structural feature in several herbicides and pesticides, addressing the agricultural sector's need for high-efficiency formulations. This aligns with trending searches on next-generation agrochemicals and precision farming, highlighting the compound's practical significance.

In the pharmaceutical arena, Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate is investigated for its role in kinase inhibitor development. Kinases are critical targets in cancer therapy and inflammatory diseases, making this compound a subject of interest for researchers exploring targeted therapies. Online queries often focus on kinase inhibitor design and structure-activity relationships, underscoring the compound's relevance to cutting-edge medical research.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing CAS No. 1805183-28-1. These methods ensure purity and consistency, which are critical for both academic and industrial applications. Discussions on analytical method validation and quality control frequently reference such compounds, reflecting their importance in high-throughput screening and drug development pipelines.

In summary, Methyl 2-cyano-3-(difluoromethyl)-4-nitropyridine-5-acetate (CAS No. 1805183-28-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a valuable asset for researchers and industries alike, driving innovation in synthetic chemistry and applied sciences.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.